methyl N-(N'-n-propylcarbamoyl)-anthranilate

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: methyl 2-(propylcarbamoylamino)benzoate
• InChI: InChI=1S/C12H16N2O3/c1-3-8-13-12(16)14-10-7-5-4-6-9(10)11(15)17-2/h4-7H,3,8H2,1-2H3,(H2,13,14,16)
• InChI Key: UDEHHHGGBNKAJK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=CC=CC=C1C(=O)OC

Description

Methyl N-(N'-n-propylcarbamoyl)-anthranilate is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 159 g of methyl anthranilate (1.053 mole), 5 ml of triethylamine and 134 g of n-propylisocyanate (1.58 mole) in 700 ml of petroleum ether (60°-80° C.) was refluxed for seventeen hours until TLC (CH2Cl2, silica) indicated that no methyl antranilate remained. The mixture was cooled and the precipitate was filtered off, washed with a little cold petroleum ether and dried under vacuum at room temperature to obtain 236 g (95% yield) of methyl N-(N'-n-propylcarbamoyl)-anthranilate melting at 101.5°-102.5° C.